2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• Molecular Formula: C24H20F2N2S3
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 2,4-bis[(4-fluorophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C24H20F2N2S3/c25-17-9-5-15(6-10-17)13-29-22-21-19-3-1-2-4-20(19)31-23(21)28-24(27-22)30-14-16-7-11-18(26)12-8-16/h5-12H,1-4,13-14H2
• InChI Key: FAXYOLWNLKRSSR-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N=C3SCC4=CC=C(C=C4)F)SCC5=CC=C(C=C5)F

Description

2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is not fully understood. However, it is believed to exert its effects through the inhibition of key enzymes involved in various biological processes. For example, its inhibitory activity against acetylcholinesterase and butyrylcholinesterase suggests that it may be useful in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Biochemical and Physiological Effects
2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine has been shown to exhibit a range of biochemical and physiological effects. In addition to its inhibitory activity against enzymes, it has been shown to possess antioxidant and anti-inflammatory properties. It has also been shown to modulate the expression of various genes involved in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is its potent inhibitory activity against a range of enzymes. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, its complex synthesis method and limited availability may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine. One potential direction is the development of more efficient synthesis methods to increase its availability for research purposes. Additionally, further studies are needed to fully elucidate its mechanism of action and to identify other potential therapeutic applications. Finally, the development of analogs of this compound may lead to the discovery of more potent and selective inhibitors of key enzymes involved in various biological processes.
Conclusion
In conclusion, 2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is a novel compound that has shown promising applications in drug discovery and development. Its potent inhibitory activity against key enzymes, antioxidant and anti-inflammatory properties, and potential anticancer activity make it a valuable tool for studying various biological processes. However, its complex synthesis method and limited availability may limit its use in certain experiments. Further studies are needed to fully elucidate its mechanism of action and to identify other potential therapeutic applications.

Synthesis Methods

The synthesis of 2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine involves a multistep process that begins with the reaction of 2-mercaptobenzothiazole with 4-fluorobenzyl chloride to form 2-(4-fluorobenzylthio)benzothiazole. This intermediate is then reacted with ethyl acetoacetate in the presence of sodium ethoxide to yield 2-(4-fluorobenzylthio)-3-oxobutanenitrile. The final step involves the reaction of this intermediate with guanidine hydrochloride in the presence of sodium methoxide to form 2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine.

Scientific Research Applications

2,4-Bis[(4-fluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against a range of enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Additionally, it has shown promising activity against various cancer cell lines, including breast, lung, and colon cancer.